Cas no 13756-40-6 (Benzoicacid, 4-nitro-, 1-methylethyl ester)

Benzoicacid, 4-nitro-, 1-methylethyl ester structure
13756-40-6 structure
Product Name:Benzoicacid, 4-nitro-, 1-methylethyl ester
CAS No:13756-40-6
MF:C10H11NO4
MW:209.198642969131
CID:235639
PubChem ID:242282
Update Time:2025-04-19

Benzoicacid, 4-nitro-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 4-nitro-, 1-methylethyl ester
    • 4-NITRO-BENZOIC ACID ISOPROPYL ESTER
    • propan-2-yl 4-nitrobenzoate
    • 4-Nitrobenzoic acid, isopropyl ester
    • Benzoic acid, 4-nitro, isopropyl ester
    • Isopropyl 4-nitrobenzoate
    • NSC-50762
    • Isopropyl4-nitrobenzoate
    • 13756-40-6
    • SCHEMBL4809726
    • AKOS000420975
    • JSZSPHFHMMXJEU-UHFFFAOYSA-N
    • NSC50762
    • SR-01000631398-1
    • Benzoic acid, 4-nitro-, 1-methylethyl ester
    • DTXSID70287381
    • CCG-41311
    • CS-0334292
    • p-Nitrobenzoesaureisopropylester
    • MDL: MFCD00114618
    • Inchi: 1S/C10H11NO4/c1-7(2)15-10(12)8-3-5-9(6-4-8)11(13)14/h3-7H,1-2H3
    • InChI Key: JSZSPHFHMMXJEU-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)C(C)C

Computed Properties

  • Exact Mass: 209.06883
  • Monoisotopic Mass: 209.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 69.44
  • LogP: 2.68320
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.